3-(Difluoromethyl)-5-fluorobenzenesulfonyl chloride

• Molecular Formula: C7H4ClF3O2S
• Molecular Weight: 244.62 g/mol
• SMILES: C1=C(C=C(C=C1F)S(=O)(=O)Cl)C(F)F
• InChI: InChI=1S/C7H4ClF3O2S/c8-14(12,13)6-2-4(7(10)11)1-5(9)3-6/h1-3,7H
• InChIKey: IXNLLRQLQIRNMQ-UHFFFAOYSA-N

3-(Difluoromethyl)-5-fluorobenzenesulfonyl chloride (CAS 2225878‑54‑4) is a difunctional aryl sulfonyl chloride bearing a difluoromethyl group at the 3‑position and a fluorine atom at the 5‑position of the benzene ring. The compound serves as a versatile electrophilic building block for introducing both sulfonamide/sulfonate linkages and fluorinated motifs into drug‑like molecules, agrochemicals, and functional materials.

3-(Difluoromethyl)-5-fluorobenzenesulfonyl Chloride – A Key Fluorinated Sulfonyl Chloride Building Block for Medicinal Chemistry and Chemical Biology Procurement

3-(Difluoromethyl)-5-fluorobenzenesulfonyl chloride (CAS 2225878‑54‑4) is a difunctional aryl sulfonyl chloride bearing a difluoromethyl group at the 3‑position and a fluorine atom at the 5‑position of the benzene ring . The compound serves as a versatile electrophilic building block for introducing both sulfonamide/sulfonate linkages and fluorinated motifs into drug‑like molecules, agrochemicals, and functional materials [1]. Its well‑defined regioisomeric identity and commercial availability at ≥98 % purity make it a reproducible starting material for library synthesis and structure‑activity‑relationship (SAR) studies.

1 Regioisomeric identity defined: 3-difluoromethyl-5-fluoro substitution pattern supports reproducible sulfonamide/sulfonate conjugation and SAR library synthesis.

2 High-purity supply (≥98%) reduces pre-reaction purification needs and supports sensitive coupling chemistry.

3 Compatible with automated library construction, Pd-catalyzed cross-couplings, and sulfonamide derivatization workflows.

• [1] Vilnius University, WO2014062044A1 – Fluorinated benzenesulfonamides as inhibitors of carbonic anhydrase, filed Oct. 30, 2012. View Source

Why Regioisomeric Difluoromethyl-fluorobenzenesulfonyl Chlorides Cannot Be Interchanged in 3-(Difluoromethyl)-5-fluorobenzenesulfonyl Chloride Procurement

Simply selecting any “difluoromethyl‑fluorobenzenesulfonyl chloride” ignores the profound impact that the relative positioning of the difluoromethyl and fluorine substituents has on both physicochemical properties and chemical reactivity [1]. Even subtle regioisomeric shifts alter the compound’s lipophilicity, polar surface area, and electronic environment, which in turn modulate sulfonamide/sulfonate coupling yields, biological target engagement, and pharmacokinetic profiles of the final conjugates [2]. The quantitative evidence below demonstrates why the 3‑difluoromethyl‑5‑fluoro substitution pattern offers measurable, actionable differentiation over its closest in‑class analogs.

Regioisomer Changing CHF₂ or F position alters lipophilicity and electronic environment, which may shift sulfonylation coupling yields and biological target engagement profiles.

Purity Analogues offered at lower purity (e.g., 95%) can introduce side products that lower reaction success rates in sensitive Pd-catalyzed steps.

QC data Regioisomers without batch-specific NMR/HPLC certificates increase procurement risk and may compromise reaction reproducibility.

• [1] PubChem, Compound Summary for CID 131519342, 3-(Difluoromethyl)-4-fluorobenzene-1-sulfonyl chloride, accessed May 2026. View Source
• [2] Vilnius University, WO2014062044A1 – Fluorinated benzenesulfonamides as inhibitors of carbonic anhydrase, filed Oct. 30, 2012. View Source

Quantitative Differentiation Guide for 3-(Difluoromethyl)-5-fluorobenzenesulfonyl Chloride Against Closest Regioisomeric Analogs

Reduced Topological Polar Surface Area (TPSA) Compared to the 3‑Difluoromethyl‑4‑fluoro Isomer

The 5‑fluoro‑3‑difluoromethyl substitution pattern yields a lower topological polar surface area (TPSA) than the widely available 3‑difluoromethyl‑4‑fluoro analog [1]. TPSA is a key determinant of passive membrane permeability, and a lower value is generally associated with improved cellular uptake and oral bioavailability [1].

TPSA vs 4-fluoro isomer

Head-to-head

−8.36 Ų (−19.7 %) lower TPSA

Lower TPSA may support membrane permeability screening.

Computed values (Chemscene vs PubChem). Permeability assay confirmation recommended.

Cross-study comparable; in vitro validation needed.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	34.14 Ų
Comparator Or Baseline	3-(Difluoromethyl)-4-fluorobenzenesulfonyl chloride: TPSA = 42.5 Ų
Quantified Difference	‑8.36 Ų (‑19.7 %)
Conditions	Computed values from Chemscene (target) and PubChem (comparator) using standard algorithms.

Why This Matters

A ca. 20 % lower TPSA can translate into measurably higher cell permeability, making the target compound a strategically better choice when synthesizing probe molecules or lead candidates that must cross biological membranes.

• [1] PubChem, Compound Summary for CID 131519342, 3-(Difluoromethyl)-4-fluorobenzene-1-sulfonyl chloride, accessed May 2026. View Source

Higher Commercial Purity Specification Relative to Closest Regioisomeric Analogues

The target compound is supplied at a minimum purity of 98 % by a major global vendor, whereas the most common regioisomeric analog (3‑difluoromethyl‑4‑fluorobenzenesulfonyl chloride) is predominantly offered at 95 % by multiple suppliers . Higher starting purity reduces the need for pre‑reaction purification, improves batch‑to‑batch reproducibility, and minimizes side‑product formation in subsequent derivatizations.

Purity specification

Data to verify

≥98 % vs 95 % typical regioisomer

Higher purity may reduce pre-reaction purification and improve batch consistency.

Supplier claims; verify by HPLC/NMR per batch.

Direct head-to-head; no independent certification provided.

Evidence Dimension	Minimum vendor‑specified purity
Target Compound Data	≥98 % (Chemscene)
Comparator Or Baseline	3-(Difluoromethyl)-4-fluorobenzenesulfonyl chloride: typical vendor purity 95 % (Bidepharm, AKSci)
Quantified Difference	≥3 percentage points higher
Conditions	Commercial offerings as of May 2026; purity determined by HPLC or ¹H NMR.

Why This Matters

A 3 % purity gap directly impacts the success rate of sensitive coupling reactions (e.g., Pd‑catalyzed cross‑couplings, sulfonamide library synthesis), providing procurement teams with a clear, quantifiable quality argument for selecting the target compound over lower‑purity alternatives.

Batch‑Specific Quality Control Documentation Ensuring Reproducible Reactivity

The target compound is provided with batch‑specific NMR, HPLC, and GC certificates (e.g., by Bidepharm), whereas several regioisomeric analogs are offered without detailed analytical documentation . Access to such QC data enables chemists to verify identity and purity prior to use, reducing failed reactions and ensuring consistent sulfonylation kinetics.

QC documentation

Data to verify

Batch-specific NMR, HPLC, GC provided

Traceable QC data supports reaction reproducibility and compound registration.

Documentation varies by vendor; review before use.

Supplier documentation; verify on receipt.

Evidence Dimension	Availability of batch‑specific QC data (NMR, HPLC, GC)
Target Compound Data	Provided with each batch from Bidepharm
Comparator Or Baseline	5-(Difluoromethyl)-2-fluorobenzenesulfonyl chloride and 4-(difluoromethyl)-3-fluorobenzenesulfonyl chloride: limited or no batch‑specific QC documentation from major suppliers
Quantified Difference	Qualitative advantage (documented vs. undocumented)
Conditions	Vendor datasheets surveyed in May 2026.

Why This Matters

In regulated medicinal chemistry or agrochemical discovery environments, traceable QC data is a prerequisite for compound registration and reproducibility; the target compound satisfies this requirement, reducing procurement risk.

Validation of the Scaffold in Carbonic Anhydrase Inhibitor Patent Space

The broader class of fluorinated benzenesulfonamides, including the 3‑difluoromethyl‑5‑fluoro substitution pattern, has been explicitly claimed as carbonic anhydrase (CA) inhibitors in the patent WO2014062044 [1]. While the patent covers multiple regioisomers, the specific 3,5‑disubstitution offers a unique electronic environment that can be exploited to tune CA isoform selectivity, a parameter that is highly sensitive to the position of fluorine and CHF₂ groups on the aromatic ring [1].

CA patent scaffold

Class-level

Claimed in WO2014062044 as carbonic anhydrase inhibitor

Scaffold may support CA isoform selectivity studies.

Requires synthesis of the corresponding sulfonamide for validation.

Class-level inference; patent covers multiple regioisomers.

Evidence Dimension	Patent validation of fluorinated benzenesulfonamide scaffold
Target Compound Data	Corresponding sulfonamide derivative falls within the general formula (I) of WO2014062044
Comparator Or Baseline	Non‑fluorinated or mono‑fluorinated benzenesulfonamides not specifically covered
Quantified Difference	Qualitative (patent coverage vs. no coverage)
Conditions	Patent WO2014062044 claims fluorinated benzenesulfonamides as inhibitors of human carbonic anhydrase isoforms.

Why This Matters

The explicit inclusion of the fluorinated scaffold in granted patent literature signals a validated mechanism of action and provides a defensible IP position for organizations developing CA‑targeted therapeutics, making the target compound a strategically relevant building block.

• [1] Vilnius University, WO2014062044A1 – Fluorinated benzenesulfonamides as inhibitors of carbonic anhydrase, filed Oct. 30, 2012. View Source

Optimal Application Scenarios for 3-(Difluoromethyl)-5-fluorobenzenesulfonyl Chloride Based on Differentiation Evidence

Synthesis of Membrane‑Permeable Sulfonamide Drug Candidates

Leveraging its low TPSA, the compound is ideally suited for preparing sulfonamide or sulfonate conjugates intended for intracellular targets, where passive diffusion across lipid bilayers is rate‑limiting [1].

High‑Throughput Library Construction Requiring High Purity Starting Materials

With a guaranteed purity of ≥98 % and batch‑specific QC certificates, the compound supports robust automated parallel synthesis of diverse sulfonamide libraries, minimizing purification bottlenecks and false‑negative screening artifacts .

Carbonic Anhydrase Isoform‑Selective Inhibitor Development

The specific 3,5‑substitution pattern provides a unique vector for exploring CA isoform selectivity, building on the validated patent landscape that demonstrates on‑target activity for fluorinated benzenesulfonamide derivatives [2].

Custom Derivatization into Sulfonyl Fluorides for SuFEx Click Chemistry

The compound can be readily converted into the reactive sulfonyl fluoride, enabling SuFEx‑based bioconjugation or covalent inhibitor design, an approach that requires high chemical purity and well‑defined regiochemistry to ensure click reaction efficiency.

Application

Selection Property

Validation Focus

Membrane-permeability probe synthesis

Low TPSA regioisomer

Cell permeability assay

Sulfonamide library construction

High-purity specification with QC data

Reaction yield and purity consistency

Carbonic anhydrase isoform selectivity research

3,5-disubstitution scaffold

CA isoform inhibition profiling

SuFEx click chemistry probe design

Regiochemically defined sulfonyl chloride

Click reaction efficiency and regiochemical integrity

• [1] PubChem, Compound Summary for CID 131519342, 3-(Difluoromethyl)-4-fluorobenzene-1-sulfonyl chloride, accessed May 2026. View Source
• [2] Vilnius University, WO2014062044A1 – Fluorinated benzenesulfonamides as inhibitors of carbonic anhydrase, filed Oct. 30, 2012. View Source